Cas no 14847-51-9 (2-Bromo-5-methylphenol)

• Product Name: 2-Bromo-5-methylphenol
• CAS No: 14847-51-9
• Molecular Formula: C₇H₇BrO
• Molecular Weight: 187.0339
• MDL: MFCD11100989
• CID: 233507
• PubChem ID: 228638

2-Bromo-5-methylphenol Properties

Names and Identifiers

• 2-Bromo-5-methylphenol
• 2-bromo-5-methyl-phenol
• Phenol,2-bromo-5-methyl-
• Nsc21719
• 4-Bromo-3-hydroxytoluene
• Phenol, 2-bromo-5-methyl-
• WWGPJMNOBVKDQO-UHFFFAOYSA-N
• 6-Bromo-m-cresol
• 6-Bromo-3-methylphenol
• 2-Bromo-5-methylphenol #
• TRA0030190
• MB09252
• LS11750
• CM10472
• AS00227
• BC005106
• SY020550
• SCHEMBL1701336
• 14847-51-9
• NSC-21719
• Z1198311230
• NSC 21719
• CS-W003766
• DTXSID50281443
• FT-0687038
• AKOS006307132
• EN300-132559
• MFCD11100989
• A852527
• AS-20041
• AC-28528
• DB-364848
• DB-364849

• MDL： MFCD11100989
• InChIKey： WWGPJMNOBVKDQO-UHFFFAOYSA-N
• Inchi： 1S/C7H7BrO/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• SMILES： BrC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1O[H]

Computed Properties

• Exact Mass: 185.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 185.96803g/mol
• Heavy Atom Count: 9
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.46310
• PSA: 20.23000
• Refractive Index: 1.5772 (estimate)
• Boiling Point: 218.2℃ at 760 mmHg
• Melting Point: 40-45°C
• Density: 1.3839 (rough estimate)

2-Bromo-5-methylphenol Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

2-Bromo-5-methylphenol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols